Cas no 110076-39-6 (3-methyl-4-(3-methylphenyl)-1,3-thiazole-2-thione)

• Product Name: 3-methyl-4-(3-methylphenyl)-1,3-thiazole-2-thione
• CAS No: 110076-39-6
• MF: C₁₁H₁₁NS₂
• MW: 221.34173989296
• CID: 1190706
• PubChem ID: 71335091
• Update Time: 2025-04-20

3-methyl-4-(3-methylphenyl)-1,3-thiazole-2-thione Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4-(3-methylphenyl)-1,3-thiazole-2-thione
• 110076-39-6
• 3-Methyl-4-(3-methylphenyl)-1,3-thiazole-2(3H)-thione
• DTXSID30763111

• Inchi： 1S/C11H11NS2/c1-8-4-3-5-9(6-8)10-7-14-11(13)12(10)2/h3-7H,1-2H3
• InChI Key： OXWFGAWTJLTISC-UHFFFAOYSA-N
• SMILES： S1C(N(C)C(=C1)C1C=CC=C(C)C=1)=S

Computed Properties

• Exact Mass: 221.03343
• Monoisotopic Mass: 221.03329170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 60.6Ų

Experimental Properties

• PSA: 3.24